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Compound of Interest

Compound Name: UNC0379 TFA

Cat. No.: B611571 Get Quote

UNC0379 TFA Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability, storage, and handling of

UNC0379 TFA, a selective inhibitor of the lysine methyltransferase SETD8.

Frequently Asked Questions (FAQs)
Q1: What is the recommended method for storing UNC0379 TFA?

A: UNC0379 TFA should be stored as a solid powder in a tightly sealed container in a dry and

dark place. For long-term storage, -20°C is recommended, which should maintain stability for

up to 3 years. For shorter durations, it can be stored at 4°C.

Q2: How should I prepare and store stock solutions of UNC0379 TFA?

A: It is recommended to prepare a concentrated stock solution in a suitable solvent such as

DMSO. For long-term storage of the stock solution, it is advisable to aliquot it into single-use

vials to avoid repeated freeze-thaw cycles and store them at -80°C, which can maintain stability

for up to 1 year. For shorter periods, storage at -20°C for up to 6 months is also acceptable.[1]

Q3: Is UNC0379 TFA sensitive to light or moisture?

A: While specific photostability and hygroscopicity data for UNC0379 TFA are not extensively

published, general laboratory best practices for handling chemical compounds should be
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followed. It is advisable to store the solid compound and its solutions protected from light. The

TFA salt form may be hygroscopic, so it is important to store it in a dry environment.

Q4: How many times can I freeze and thaw a stock solution of UNC0379 TFA?

A: To ensure the integrity and activity of the compound, it is strongly recommended to avoid

repeated freeze-thaw cycles.[2] Upon reconstitution, the stock solution should be aliquoted into

single-use volumes. If repeated use from the same stock is unavoidable, the number of freeze-

thaw cycles should be minimized.
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Issue Possible Cause Recommended Solution

Reduced or no activity of the

compound in experiments.

Compound degradation due to

improper storage.

Ensure the compound has

been stored according to the

recommended conditions (solid

at -20°C, stock solutions at

-80°C).

Repeated freeze-thaw cycles

of the stock solution.

Prepare fresh aliquots of the

stock solution. Avoid using a

stock solution that has been

freeze-thawed multiple times.

Incorrect solvent or poor

solubility.

Ensure the compound is fully

dissolved in a compatible

solvent like DMSO. Gentle

warming or sonication can aid

dissolution.

Precipitation observed in the

stock solution upon thawing.

Supersaturation or solvent

evaporation.

Gently warm the solution and

vortex to redissolve the

precipitate. Ensure the vial is

properly sealed to prevent

solvent evaporation.

Inconsistent results between

experiments.

Variability in compound

concentration due to improper

mixing.

Ensure the stock solution is

thoroughly mixed before each

use.

Degradation of the compound

in the working solution.

Prepare fresh working

solutions for each experiment

from a frozen stock aliquot.

Stability and Storage Conditions
The following table summarizes the recommended storage conditions for UNC0379 TFA in

both solid and solution forms.
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Form
Storage
Temperature

Duration Notes

Solid (Powder) -20°C Up to 3 years

Store in a tightly

sealed, light-resistant

container in a dry

place.

4°C Short-term

Stock Solution (in

DMSO)
-80°C Up to 1 year

Aliquot into single-use

vials to avoid repeated

freeze-thaw cycles.[1]

-20°C Up to 6 months [1]

Experimental Protocols
In Vitro Cell-Based Assay Protocol
This protocol provides a general workflow for treating cultured cells with UNC0379 TFA.
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Cell Seeding and Culture Compound Preparation and Treatment Incubation and Analysis

Seed cells in appropriate culture plates Allow cells to adhere overnight Thaw a single-use aliquot of UNC0379 TFA stock solution (in DMSO) Prepare desired concentrations of UNC0379 TFA in culture medium Remove old medium from cells and add the medium containing UNC0379 TFA Incubate cells for the desired time period (e.g., 24, 48, 72 hours) Perform downstream analysis (e.g., viability assay, western blot, etc.)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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